5,7-Dimethyl-2,3-dihydro-1H-[1,4]diazepine
Overview
Description
5,7-Dimethyl-2,3-dihydro-1H-[1,4]diazepine is a chemical compound with the molecular formula C7H12N2 and a molecular weight of 124.19 . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of this compound is based on its molecular formula, C7H12N2 . Detailed structural analysis such as bond lengths and angles would require more specific studies or computational modeling.Physical and Chemical Properties Analysis
This compound is a solid at room temperature. It has a predicted melting point of 32.98°C, a predicted boiling point of 189.57°C at 760 mmHg, a predicted density of 1.00 g/cm3, and a predicted refractive index of n20D 1.52 .Scientific Research Applications
Chemical Properties and Reactivity
5,7-Dimethyl-2,3-dihydro-1H-[1,4]diazepine has been studied for its chemical properties and reactivity. Research indicates that these diazepines are normally brominated at the 6-position and exhibit unique reactions with nucleophiles, leading to various substitution or replacement processes. For example, Gorringe et al. (1969) investigated the bromination reactions of this compound and its derivatives, revealing insights into the reactivity of different positions in the diazepine ring (Gorringe et al., 1969).
Synthesis and Structural Studies
The synthesis and structural aspects of this compound have been a significant area of research. Lloyd et al. (1974) discussed the common methods for preparing these compounds, such as the condensation of acetylacetone with ethylenediamine, and the wide range of pH stability of dihydrodiazepines (Lloyd et al., 1974).
Spectral Properties and Molecular Configuration
Tarakanov et al. (2016) explored the spectral properties and molecular configuration of this compound derivatives, providing new insights into the structural relationships and steric interactions in these compounds. Their research included the use of 2D NMR techniques and DFT calculations to study the effects of substituents on the spectral properties and conformational states of the molecules (Tarakanov et al., 2016).
Crystallographic Analysis
Studies have also been conducted on the crystal structures of diazepine derivatives. For instance, Velusamy et al. (2015) reported on the crystal structures and conformational studies of this compound derivatives, providing valuable information on their structural characteristics and potential pharmaceutical applications (Velusamy et al., 2015).
Polymerization Studies
Njus and Sandman (2005) investigated the solid-state polymerization of this compound, using NMR spectroscopy to study the process. Their findings suggest a tautomeric form of the monomer is responsible for the solid-state reactivity, leading to the formation of an insoluble, amorphous material (Njus & Sandman, 2005).
Properties
IUPAC Name |
5,7-dimethyl-2,3-dihydro-1H-1,4-diazepine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2/c1-6-5-7(2)9-4-3-8-6/h5,8H,3-4H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQOXLKBFOCPYAE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NCCN1)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
124.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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